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Abstract
Barium tartrate (C₄H₄BaO₆), the barium salt of tartaric acid, is an inorganic compound with

notable physical and chemical properties. This technical guide provides an in-depth analysis of

barium tartrate, summarizing its key characteristics, experimental protocols for its synthesis

and analysis, and its primary applications. This document is intended to serve as a

comprehensive resource for researchers, scientists, and professionals in drug development

and materials science.

Introduction
Barium tartrate is a white crystalline solid that is sparingly soluble in water.[1] It exists in

different isomeric forms, including the L-tartrate, D-tartrate, and meso-tartrate.[2][3] The

compound is primarily recognized for its application in pyrotechnics, where it imparts a distinct

green color to flames.[4][5][6] While its direct role in drug development is not extensively

documented, its properties as a barium salt of a naturally occurring organic acid suggest

potential areas for exploration in pharmaceutical formulations and as a precursor in the

synthesis of other barium-containing materials.[7]
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Physical and Chemical Properties
The physical and chemical properties of barium tartrate have been determined through

various analytical techniques. A summary of these properties is presented in the tables below.

General Properties
Property Value Source(s)

Chemical Formula C₄H₄BaO₆ [1][2]

Molecular Weight 285.4 g/mol [1][2][8]

Appearance White crystalline powder [1][9]

CAS Number 5908-81-6 (for L-tartrate) [1]

Density 2.98 g/cm³ [8][9]

Solubility
Solvent Solubility Source(s)

Water Very slightly soluble [9]

Ethanol Insoluble [1]

DMSO Insoluble [10]

Ether Insoluble [10]

Experimental Protocols
Synthesis of Barium Tartrate Crystals (Gel Diffusion
Method)
The gel diffusion technique is a common method for growing single crystals of barium tartrate.

[11][12] This method allows for the slow and controlled reaction between barium ions and

tartrate ions, leading to the formation of well-defined crystals.

Materials:
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Sodium metasilicate (Na₂SiO₃)

Tartaric acid (C₄H₆O₆)

Barium chloride (BaCl₂)

Distilled water

Glass test tubes (25 cm length, 2.5 cm diameter)

Beakers

Magnetic stirrer

pH meter

Protocol:

Gel Preparation: A solution of sodium metasilicate is prepared with a specific gravity of 1.04

g/cm³. Tartaric acid solution (e.g., 1 M) is added dropwise to the sodium metasilicate solution

while stirring continuously to achieve a desired pH (e.g., 4).

Gel Setting: The resulting solution is poured into test tubes and left undisturbed to set into a

gel. This process can take up to 48 hours.[12]

Reactant Addition: After the gel has set and aged for a couple of days, a solution of barium

chloride (e.g., 1 M) is carefully poured over the gel.[12]

Crystal Growth: The test tubes are sealed and left at a constant temperature. Barium ions

diffuse through the gel and react with the tartrate ions to form barium tartrate crystals.

Crystal growth can be observed over several days to weeks.[12]
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Crystal Growth
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Experimental workflow for the synthesis of barium tartrate crystals via the gel diffusion
method.

Thermal Decomposition Analysis
Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) are used to study the

thermal stability and decomposition of barium tartrate.[13][14]

Instrumentation:

Thermogravimetric Analyzer (TGA)

Differential Thermal Analyzer (DTA)

Protocol:

A small, accurately weighed sample of barium tartrate is placed in the TGA/DTA sample

holder.

The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere

(e.g., air or nitrogen).

The weight loss of the sample is recorded as a function of temperature (TGA), and the

temperature difference between the sample and a reference is also recorded (DTA).
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The resulting curves are analyzed to determine the decomposition temperatures and the

nature of the decomposition products.

Studies have shown that the thermal decomposition of barium tartrate grown in an agar-agar

gel occurs in stages. The first stage, between 250 °C and 306 °C, corresponds to the loss of

water of hydration. Subsequent decomposition between 306 °C and 600 °C involves the

release of carbon monoxide and carbon dioxide, ultimately forming barium oxide.[14]

Barium Tartrate Hydrate
(C₄H₄BaO₆·nH₂O)

Heating (250-306 °C)

Anhydrous Barium Tartrate
(C₄H₄BaO₆)

H₂O, CO, CO₂

 H₂O
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Barium Oxide
(BaO)

 CO, CO₂
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Logical relationship of the thermal decomposition of barium tartrate hydrate.

Crystal Structure and Morphology
Barium tartrate crystals grown by the gel diffusion method have been characterized as having

an orthorhombic crystal system.[11][14] The morphology of the crystals can vary depending on
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the growth conditions, with observed shapes including spherulitic, star-shaped, needle-shaped,

and rhombohedral.[13][14] X-ray diffraction (XRD) is the primary technique used to determine

the crystal structure and lattice parameters.[11][14]

Applications
Pyrotechnics
The most prominent application of barium tartrate is in pyrotechnics.[15] Like other barium

compounds, it is used to produce a vibrant green color in fireworks and flares.[4][5][6] The

barium ions, when heated to high temperatures in a flame, emit light in the green region of the

visible spectrum.[6]

Precursor for Other Materials
Barium tartrate can serve as a precursor in the synthesis of other functional materials. For

instance, it can be used in the tartrate precursor method to produce barium titanate (BaTiO₃), a

ceramic material with important piezoelectric and ferroelectric properties.[7]

Safety and Toxicology
Barium tartrate is classified as harmful if swallowed or inhaled.[2][16][17][18] All water- or

acid-soluble barium compounds are considered toxic.[15] Appropriate personal protective

equipment, including gloves, safety glasses, and respiratory protection, should be used when

handling this compound.[16][17]

Hazard Statements:

H302: Harmful if swallowed[2][17]

H332: Harmful if inhaled[2][17]

Conclusion
Barium tartrate is a compound with well-defined physical and chemical properties. Its

synthesis and crystal growth are readily achievable through established laboratory techniques

like the gel diffusion method. While its primary application remains in the field of pyrotechnics,

its role as a precursor for advanced materials highlights its potential for broader use in
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materials science. For professionals in drug development, while direct applications are not

currently established, the understanding of its properties as a barium salt of tartaric acid may

inform the development of new formulations or synthesis routes for barium-containing active

pharmaceutical ingredients. Further research into its biological interactions and potential

therapeutic applications could unveil new opportunities for this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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